Cas no 141430-54-8 (2-[1-(cyclohexylmethyl)piperidin-4-yl]ethan-1-ol)

• Product Name: 2-[1-(cyclohexylmethyl)piperidin-4-yl]ethan-1-ol
• CAS No: 141430-54-8
• MF: C₁₄H₂₇NO
• MW: 225.370284318924
• CID: 1304533
• PubChem ID: 18738074
• Update Time: 2025-11-01

2-[1-(cyclohexylmethyl)piperidin-4-yl]ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-Piperidineethanol, 1-(cyclohexylmethyl)-
• 2-[1-(cyclohexylmethyl)piperidin-4-yl]ethan-1-ol
• 2-[1-(cyclohexylmethyl)piperidin-4-yl]ethanol
• AKOS040796054
• A1-06145
• SCHEMBL7321282
• F1908-2722
• 141430-54-8

• Inchi： 1S/C14H27NO/c16-11-8-13-6-9-15(10-7-13)12-14-4-2-1-3-5-14/h13-14,16H,1-12H2
• InChI Key： DHZUZLGOIMDYOX-UHFFFAOYSA-N
• SMILES： OCCC1CCN(CC1)CC1CCCCC1

Computed Properties

• Exact Mass: 225.20941
• Monoisotopic Mass: 225.209264485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• PSA: 23.47

Additional information on 2-[1-(cyclohexylmethyl)piperidin-4-yl]ethan-1-ol

Introduction to 2-[1-(cyclohexylmethyl)piperidin-4-yl]ethan-1-ol (CAS No. 141430-54-8)

2-[1-(cyclohexylmethyl)piperidin-4-yl]ethan-1-ol, identified by its CAS number 141430-54-8, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to a class of organic molecules characterized by a piperidine core, which is widely recognized for its versatility in drug design and development. The structural features of this molecule, particularly the cyclohexylmethyl substituent and the piperidine ring, contribute to its unique chemical and pharmacological properties, making it a subject of considerable interest in medicinal chemistry.

The piperidin-4-yl moiety in the molecular structure of 2-[1-(cyclohexylmethyl)piperidin-4-yl]ethan-1-ol plays a crucial role in determining its biological activity. Piperidine derivatives are well-documented for their role as pharmacophores in various therapeutic agents, including antipsychotics, antihistamines, and antiviral drugs. The presence of the cyclohexylmethyl group further modulates the electronic and steric properties of the molecule, influencing its interaction with biological targets.

In recent years, there has been a growing interest in developing novel piperidine-based compounds for their potential therapeutic applications. The compound 2-[1-(cyclohexylmethyl)piperidin-4-yl]ethan-1-ol has been studied for its potential role in various pharmacological contexts. For instance, research has explored its interactions with enzymes and receptors relevant to neurological disorders. The unique structural features of this compound make it a promising candidate for further investigation in drug discovery.

One of the key aspects of 2-[1-(cyclohexylmethyl)piperidin-4-yl]ethan-1-ol is its ability to modulate biological pathways associated with inflammation and pain perception. Studies have indicated that this compound may have anti-inflammatory properties by interacting with specific signaling pathways. Additionally, its structural similarity to known analgesics suggests potential applications in the development of new pain management therapies.

The synthesis of 2-[1-(cyclohexylmethyl)piperidin-4-yl]ethan-1-ol involves multi-step organic reactions that highlight the expertise required in pharmaceutical chemistry. The introduction of the cyclohexylmethyl group and the piperidine ring necessitates precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and nucleophilic substitution reactions, are often employed in the preparation of this compound.

Evaluation of the pharmacokinetic properties of 2-[1-(cyclohexylmethyl)piperidin-4-yl]ethan-1-ol is essential for understanding its potential as a drug candidate. Research has focused on assessing its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies provide critical insights into how the compound behaves within the body and inform decisions regarding dosing and formulation.

The safety profile of 2-[1-(cyclohexylmethyl)piperidin-4-yl]ethan-1-ol is another area of active investigation. Preclinical studies have been conducted to evaluate potential side effects and toxicities associated with this compound. These studies are crucial for ensuring that any further development proceeds with a thorough understanding of the risks involved.

In conclusion, 2-[1-(< strong>cyclohexylmethyl strong>)< strong>piperidin -4 - yl strong>]ethan -1 - ol represents an intriguing compound with significant potential in pharmaceutical applications. Its unique structural features and demonstrated biological activity make it a valuable subject for further research. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in the development of new therapeutic agents.